Cas no 299206-73-8 (3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole)

• Product Name: 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole
• CAS No: 299206-73-8
• MF: C₁₅H₁₁FN₂O
• MW: 254.259046792984
• CID: 1439664
• PubChem ID: 9816478
• Update Time: 2025-05-21

3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-[4-(4-fluorophenoxy)phenyl]-
• BDBM50141066
• CHEMBL38031
• 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole
• 3-[4-(4-Fluoro-phenoxy)-phenyl]-1H-pyrazole
• 3-[4-(4-Fluorophenoxy)phenyl]-1H-pyrazole
• PD181178
• CGMPMLHCCFCLQL-UHFFFAOYSA-N
• 299206-73-8
• SCHEMBL1385301
• 5-[4-(4-fluorophenoxy)phenyl]-1H-pyrazole

• Inchi： 1S/C15H11FN2O/c16-12-3-7-14(8-4-12)19-13-5-1-11(2-6-13)15-9-10-17-18-15/h1-10H,(H,17,18)
• InChI Key： CGMPMLHCCFCLQL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(=CC=1)C1=CC=NN1

Computed Properties

• Exact Mass: 254.08563
• Monoisotopic Mass: 254.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole

3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole: A Comprehensive Overview

3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole is a highly specialized organic compound with the CAS number 299206-73-8. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of a fluorophenoxy group at the 4-position of the phenyl ring introduces unique electronic and steric properties, making this compound a subject of interest in various fields of chemistry, particularly in drug discovery and materials science.

The synthesis of 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole typically involves multi-step reactions, often utilizing coupling reactions or nucleophilic substitutions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions. These developments highlight the compound's potential for large-scale production in pharmaceutical and agrochemical industries.

One of the most notable applications of 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole is in medicinal chemistry. The compound has been investigated as a lead molecule for the development of novel therapeutic agents targeting various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating conditions such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has led to its exploration in anticancer drug design.

Recent research has also focused on the electronic properties of 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole, particularly in the context of organic electronics. The compound's conjugated system and nitrogen-rich framework make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Studies have demonstrated that incorporating this compound into polymer blends can significantly enhance the charge transport properties of the materials, paving the way for its application in next-generation electronic devices.

In terms of environmental applications, 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole has shown potential as a biodegradable additive in polymer composites. Its ability to enhance the mechanical strength and thermal stability of biopolymers makes it a sustainable alternative to traditional plasticizers. Researchers have also explored its use in water treatment technologies, where it acts as a sorbent for heavy metal ions due to its high surface area and functional group diversity.

The structural versatility of 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole allows for further functionalization to tailor its properties for specific applications. For example, introducing additional substituents can modulate its solubility, reactivity, or bioavailability. This adaptability underscores its importance as a building block in combinatorial chemistry and high-throughput screening campaigns.

In conclusion, 3-(4-(4-Fluorophenoxy)phenyl)-1H-pyrazole is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new functionalities and uses for this compound, its role in shaping future technologies is likely to expand further.